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Compound of Interest

Compound Name:
5-isocyanato-2,3-dihydro-1H-

indene

Cat. No.: B043990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-isocyanatoindan, a bifunctional molecule

incorporating a reactive isocyanate group on an indan scaffold. While specific experimental

data for this compound is limited in publicly available literature, this document extrapolates its

properties and reactivity based on the well-established chemistry of aryl isocyanates. It is

intended to serve as a valuable resource for researchers interested in utilizing this and similar

compounds in organic synthesis and drug discovery.

Molecular Structure and Properties
5-Isocyanatoindan, also known as 5-isocyanato-2,3-dihydro-1H-indene, possesses the

chemical formula C₁₀H₉NO. The structure consists of an indan core, a fused bicyclic system of

benzene and cyclopentane, with an isocyanate (-N=C=O) group substituted at the 5-position of

the aromatic ring.

Molecular Structure:
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Synthesis of 5-Isocyanatoindan via Curtius Rearrangement

5-Indanecarboxylic Acid Activation
(e.g., SOCl₂, Oxalyl Chloride) 5-Indanoyl Chloride Azide Formation

(NaN₃) 5-Indanoyl Azide Thermal Rearrangement
(Heat) 5-Isocyanatoindan

Reactions of 5-Isocyanatoindan

Nucleophiles

Products

5-Isocyanatoindan

Alcohol (R-OH)

+

Amine (R-NH₂)

+

Water (H₂O)

+

Carbamate Derivative Urea Derivative 5-Aminoindan
(via unstable carbamic acid)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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